Cas no 1487789-39-8 (3-cycloheptyl-1,2,4-thiadiazol-5-amine)

• Product Name: 3-cycloheptyl-1,2,4-thiadiazol-5-amine
• CAS No: 1487789-39-8
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• CID: 6268335
• PubChem ID: 65399372
• Update Time: 2025-06-13

3-cycloheptyl-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-cycloheptyl-1,2,4-thiadiazol-5-amine
• EN300-3070431
• Z1259295097
• AKOS014735201
• 1487789-39-8

• Inchi： 1S/C9H15N3S/c10-9-11-8(12-13-9)7-5-3-1-2-4-6-7/h7H,1-6H2,(H2,10,11,12)
• InChI Key： JCJRLASPUAFMLG-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C2CCCCCC2)=N1

Computed Properties

• Exact Mass: 197.09866866g/mol
• Monoisotopic Mass: 197.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 3-cycloheptyl-1,2,4-thiadiazol-5-amine

Introduction to 3-cycloheptyl-1,2,4-thiadiazol-5-amine (CAS No: 1487789-39-8)

3-cycloheptyl-1,2,4-thiadiazol-5-amine, identified by the chemical compound code CAS No: 1487789-39-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the thiadiazole class, a structural motif known for its broad spectrum of biological activities. The presence of a cycloheptyl substituent in its molecular structure introduces unique physicochemical properties that make it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 3-cycloheptyl-1,2,4-thiadiazol-5-amine consists of a thiadiazole core, which is a five-membered ring containing sulfur and nitrogen atoms. This core is flanked by an amine group at the 5-position and a cycloheptyl group at the 3-position. The cycloheptyl moiety enhances the lipophilicity of the compound, potentially improving its solubility and bioavailability, which are critical factors in drug design and delivery.

In recent years, there has been a surge in research focused on thiadiazole derivatives due to their demonstrated efficacy in various therapeutic applications. Studies have shown that thiadiazole compounds exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The amine functionality in 3-cycloheptyl-1,2,4-thiadiazol-5-amine further extends its potential biological activities by allowing for hydrogen bonding interactions with biological targets.

One of the most compelling aspects of 3-cycloheptyl-1,2,4-thiadiazol-5-amine is its versatility in serving as a scaffold for drug discovery. Researchers have leveraged its structural framework to develop novel molecules with enhanced pharmacological profiles. For instance, modifications at the cycloheptyl group or the thiadiazole core have led to compounds with improved binding affinity and selectivity for specific biological targets.

The synthesis of 3-cycloheptyl-1,2,4-thiadiazol-5-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cycloheptyl group typically involves Friedel-Crafts alkylation or nucleophilic substitution reactions on a pre-formed thiadiazole derivative. Advanced synthetic techniques such as transition metal catalysis have also been employed to optimize reaction pathways and minimize byproduct formation.

Recent advancements in computational chemistry have further accelerated the development of thiadiazole-based drugs. Molecular modeling and docking studies have been instrumental in predicting the binding modes of 3-cycloheptyl-1,2,4-thiadiazol-5-amine with target proteins. These computational approaches not only save time but also provide valuable insights into structure-activity relationships (SAR), guiding the design of next-generation analogs with improved therapeutic efficacy.

The pharmacological profile of 3-cycloheptyl-1,2,4-thiadiazol-5-amine has been extensively studied in vitro and in vivo. Preliminary findings suggest that this compound exhibits potent inhibitory activity against various enzymes and receptors implicated in human diseases. For example, it has shown promise in inhibiting kinases involved in cancer progression and inflammatory pathways associated with autoimmune disorders.

One particularly intriguing area of research is the potential application of 3-cycloheptyl-1,2,4-thiadiazol-5-amine in treating neurological disorders. Thiadiazole derivatives have been reported to cross the blood-brain barrier and interact with neurotransmitter systems. The cycloheptyl group may enhance its ability to penetrate this barrier, making it a viable candidate for conditions such as Alzheimer's disease and Parkinson's disease.

The development of novel therapeutic agents often involves rigorous testing to evaluate their safety and efficacy. Preclinical studies using 3-cycloheptyl-1,2,4-thiadiazol-5-amine have demonstrated acceptable toxicity profiles at relevant doses. These studies provide a foundation for future clinical trials aimed at assessing its therapeutic potential in human populations.

In conclusion,3-cycloheptyl-1,2,4-thiadiazol-5-aminedue to its unique structural features and demonstrated biological activities, represents a significant advancement in pharmaceutical research. Its potential applications span multiple therapeutic areas, making it a compound of great interest for further investigation. As our understanding of its pharmacological properties continues to grow, this molecule is poised to play a crucial role in the development of next-generation therapeutics.